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CAS No.: 72928-55-3

Cat. No.: B1345997

Get Quote

A comprehensive guide for researchers and scientists on the performance characteristics of

leading nematic liquid crystals used in modern display technologies.

In the ever-evolving landscape of display technology, the selection of the appropriate nematic

liquid crystal (LC) is paramount to achieving desired performance metrics. This guide provides

a detailed comparative study of various nematic liquid crystals, focusing on their electro-optical

properties and suitability for different display applications, including Twisted Nematic (TN), In-

Plane Switching (IPS), and Vertical Alignment (VA) technologies. The information presented

herein is intended to assist researchers, scientists, and drug development professionals in

making informed decisions for their specific applications.

Key Performance Indicators of Nematic Liquid
Crystals
The performance of a liquid crystal display (LCD) is intrinsically linked to the physical properties

of the nematic liquid crystal employed. Key parameters that dictate the display's quality include:
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Clearing Point (T_NI): The temperature at which the liquid crystal transitions to an isotropic

liquid state. A high clearing point is crucial for display stability across a wide range of

operating temperatures.

Birefringence (Δn): The difference between the extraordinary (n_e) and ordinary (n_o)

refractive indices. It is a key factor in determining the thickness of the LC layer and the

display's brightness.

Dielectric Anisotropy (Δε): The difference between the dielectric permittivity parallel (ε_∥) and

perpendicular (ε_⊥) to the liquid crystal director. It governs the threshold voltage required to

switch the liquid crystal molecules.

Rotational Viscosity (γ₁): A measure of the internal friction of the liquid crystal, which directly

impacts the switching speed (response time) of the display. Lower viscosity enables faster

response times.

Elastic Constants (K₁₁, K₂₂, K₃₃): These constants describe the energy required to deform

the liquid crystal director from its preferred orientation and influence the threshold voltage

and response time.

Comparative Data of Nematic Liquid Crystals
The following tables summarize the key physical properties of several commercially relevant

nematic liquid crystal mixtures. These materials are widely used in the manufacturing of various

types of LCDs.

Table 1: General Properties of Selected Nematic Liquid Crystal Mixtures
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Liquid
Crystal
Mixture

Manufactur
er

Clearing
Point (T_NI)
[°C]

Birefringen
ce (Δn) at
589 nm,
20°C

Dielectric
Anisotropy
(Δε) at 1
kHz, 20°C

Rotational
Viscosity
(γ₁) [mPa·s]
at 20°C

5CB Various 35.3 0.179 +11.5 24

E7 Merck 58 0.225 +14.5 39

MLC-6609 Merck 91.5 0.083 -4.2 162

ZLI-4792 Merck 92 0.097 +5.2 134

1M10500-000 Unknown >100 ~0.1 N/A

5.66 (at high

temp) -

177.64 (at

low temp)

Note: Data for 1M10500-000 viscosity is temperature-dependent and presented as a range

observed in studies. N/A indicates data not readily available.

Performance in Display Applications: TN vs. VA vs.
IPS
The choice of nematic liquid crystal is often tailored to the specific display technology being

used. Here's a comparative overview of the performance of TN, VA, and IPS displays, which

are influenced by the properties of the liquid crystals they employ.

Table 2: Typical Performance Characteristics of Display Technologies
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Feature
Twisted Nematic
(TN)

Vertical Alignment
(VA)

In-Plane Switching
(IPS)

Viewing Angle
Narrow, significant

color shift

Wider than TN, some

contrast shift

Widest, minimal color

and contrast shift

Contrast Ratio 600:1 - 1200:1[1]
High: 2000:1 to

6000:1[1]
700:1 - 1500:1[1]

Response Time Fastest (1-5ms)[1] Slower (often >5ms)
Moderate (1-5ms for

modern panels)

Color Reproduction Limited Good Excellent

Black Levels Grayish Deepest blacks
Good, but can suffer

from "IPS glow"

Typical Nematic LC Positive Δε Negative Δε
Positive or Negative

Δε

Experimental Protocols
Accurate characterization of nematic liquid crystals is essential for predicting their performance

in display applications. Below are detailed methodologies for measuring key parameters.

Measurement of Clearing Point (T_NI)
The clearing point is determined using a polarizing optical microscope equipped with a hot

stage.

Clearing Point Measurement Workflow

Sample Preparation:
Place LC between two glass slides

Mount on Hot Stage
of Polarizing Microscope

Observation:
View through crossed polarizers

Heating:
Slowly increase temperature

Data Recording:
Record temperature at which

birefringence disappears

Click to download full resolution via product page

Clearing Point Measurement Workflow
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A small sample of the nematic liquid crystal is placed between two clean glass slides.

The sample is positioned on a temperature-controlled hot stage under a polarizing

microscope.

The sample is observed through crossed polarizers as the temperature is gradually

increased. The nematic phase will appear bright (birefringent), while the isotropic liquid

phase will be dark.[2]

The temperature at which the last trace of birefringence vanishes is recorded as the clearing

point.

Measurement of Rotational Viscosity (γ₁)
Rotational viscosity is a critical parameter for determining the response time of an LCD. An

electro-optical switching method is commonly employed for its measurement.

Rotational Viscosity Measurement Workflow

Prepare LC Cell
(e.g., planar alignment)

Apply Voltage Pulse
(Square wave)

Measure Optical Response:
Monitor transmittance decay

after voltage is removed

Data Analysis:
Calculate decay time (τ_off)

Calculate Rotational Viscosity (γ₁)
using the formula involving τ_off,

cell gap, and elastic constant

Click to download full resolution via product page

Rotational Viscosity Measurement Workflow

A liquid crystal cell with a specific alignment (e.g., homogeneous planar) and known cell gap

is prepared.

A voltage pulse is applied to the cell to switch the liquid crystal director.

The voltage is then turned off, and the decay of the optical transmittance is measured using

a photodetector and an oscilloscope.

The decay time (τ_off) is determined from the transmittance curve.
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The rotational viscosity (γ₁) is calculated using the following relation: τ_off = (γ₁ * d²) / (K *

π²) where 'd' is the cell gap and 'K' is the relevant elastic constant.

Measurement of Dielectric Anisotropy (Δε)
Dielectric anisotropy is determined by measuring the capacitance of the liquid crystal cell in two

different orientations of the liquid crystal director relative to the applied electric field.

Dielectric Anisotropy Measurement Workflow

Prepare two LC cells:
Planar and Homeotropic alignment

Measure Capacitance (C_planar)
of the planar cell

Measure Capacitance (C_homeotropic)
of the homeotropic cell

Calculate Permittivity:
ε_⊥ from C_planar

ε_∥ from C_homeotropic

Calculate Dielectric Anisotropy:
Δε = ε_∥ - ε_⊥

Click to download full resolution via product page

Dielectric Anisotropy Measurement Workflow

Two liquid crystal cells are prepared: one with homogeneous planar alignment and another

with homeotropic alignment.

The capacitance of the planar aligned cell (C_planar) is measured using an LCR meter. This

measurement yields the perpendicular component of the dielectric permittivity (ε_⊥).

The capacitance of the homeotropic aligned cell (C_homeotropic) is measured. This gives

the parallel component of the dielectric permittivity (ε_∥).

The dielectric anisotropy is then calculated as Δε = ε_∥ - ε_⊥.

Conclusion
The selection of a nematic liquid crystal for a specific display application requires a careful

consideration of its physical properties. For applications demanding fast response times, such

as in gaming monitors, a liquid crystal with low rotational viscosity is essential, often found in
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TN displays. For applications where color accuracy and wide viewing angles are critical, such

as in professional graphics monitors, IPS technology with a suitable liquid crystal is the

preferred choice. VA technology, with its high contrast ratios, excels in applications like

televisions where deep black levels are desired. This guide provides a foundational

understanding and comparative data to aid in the selection process for advanced display

design and development. Further research into specific commercial mixtures from leading

manufacturers like Merck and JNC Corporation is recommended for application-specific

optimization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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